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Compound of Interest

Compound Name: 1,2-Dinitrosobenzene

CAS No.: 25550-55-4

Cat. No.: B14168182

Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,2-Dinitrobenzene in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Chemical Identifier:

Name: 1,2-Dinitrobenzene

Synonyms: o-Dinitrobenzene, ortho-Dinitrobenzene[1]

CAS Number: 528-29-0[1][2]

Hazard Summary
1,2-Dinitrobenzene is a yellow crystalline solid that is toxic by inhalation, ingestion, and skin

absorption.[3] It is a strong irritant and poses a severe explosion hazard when shocked or

exposed to heat or flame.[3][4][5] The primary hazards are fire with a minor blast or projection
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hazard; it may explode under prolonged exposure to heat or fire.[3] Fire may produce irritating,

corrosive, and/or toxic gases, including nitrogen oxides.[3][4]

Health Hazards:

Acute Effects: Fatal if swallowed, in contact with skin, or if inhaled.[2][5][6] It can cause

irritation to the eyes and respiratory tract.[5] Exposure can lead to methemoglobinemia,

characterized by dizziness, headache, cyanosis (bluish skin), and rapid heart rate.[7]

Chronic Effects: May cause damage to organs through prolonged or repeated exposure, with

the liver and blood being target organs.[2][7] There is a danger of cumulative effects.[7]

Reproductive Toxicity: This chemical is known to the state of California to cause male

reproductive toxicity.[7]

Quantitative Hazard Data
Hazard Classification Rating Source

NFPA 704 Diamond

Health (Blue) 3 [4]

Flammability (Red) 1 [4]

Instability (Yellow) 4 [4]

Special Hazards -

GHS Hazard Statements
H300, H310, H330, H373,

H410
[2][6]

GHS Hazard Statement Key:

H300: Fatal if swallowed.

H310: Fatal in contact with skin.

H330: Fatal if inhaled.

H373: May cause damage to organs through prolonged or repeated exposure.
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H410: Very toxic to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 1,2-Dinitrobenzene.

PPE Category Specification Citation

Eye/Face Protection

Face shield and safety glasses

approved under NIOSH or EN

166.

[2]

Skin Protection

Chemical-resistant gloves

(inspect before use). Complete

protective suit.

[2][5]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. A

full-face supplied air respirator

may be necessary.

[2][7]

PPE Selection and Usage Workflow

Preparation Phase
Donning Sequence Doffing Sequence (Contaminated Area)

Doffing Sequence (Clean Area)

Assess Task-Specific
Hazards

Select Appropriate PPE
(Gloves, Gown, Eye, Respirator)

Inspect PPE for
Damage or Defects

1. Don Gown/
Protective Suit 2. Don Respirator 3. Don Goggles/

Face Shield
4. Don Gloves

(over cuffs) 1. Remove GlovesAfter Handling 2. Remove Gown/
Protective Suit Exit Lab 3. Remove Goggles/

Face Shield 4. Remove Respirator Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: PPE selection, donning, and doffing workflow for handling 1,2-Dinitrobenzene.
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Operational and Disposal Plans
Handling and Storage
Safe Handling Procedures:

Ventilation: Always handle 1,2-Dinitrobenzene in a well-ventilated area, preferably within a

chemical fume hood.[2][6]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2] Do not breathe dust or

vapors.[2][6]

Ignition Sources: Keep away from open flames and heat. Use non-sparking tools and dust

explosion-proof electrical equipment.[5]

Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the work

area.[5] Contaminated clothing should be removed immediately and washed before reuse.[5]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[2][6]

Keep containers tightly closed.[2][6]

Store locked up or in an area accessible only to qualified personnel.[6]

Incompatible Materials: Strong oxidizing agents, caustics, and metals such as tin and zinc.[1]

Spill Response
Immediate Actions:

Evacuate personnel from the immediate spill area.[2]

Isolate the spill or leak area for at least 500 meters (1/3 mile) in all directions.[3] For a large

spill, consider an initial evacuation of 800 meters (1/2 mile).[3]

Ensure adequate ventilation.[2]
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Wear appropriate PPE, including respiratory protection.[2][5]

Cleanup Procedure:

Prevent further leakage or spillage if it is safe to do so.[2] Do not let the chemical enter

drains.[2]

If the substance is solid, moisten it first to prevent dusting.[5][8]

Carefully sweep up the spilled substance into covered containers for disposal.[2][5][8]

Collect the remainder and store it for disposal according to local regulations.[5][8]

Emergency Response Logic

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1961777630_1,2-DINITROBENZENE-CASNO-528-29-0-MSDS.pdf
https://www.echemi.com/sds/12-dinitrobenzene-pid_Seven41783.html
https://www.cdhfinechemical.com/images/product/msds/37_1961777630_1,2-DINITROBENZENE-CASNO-528-29-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1961777630_1,2-DINITROBENZENE-CASNO-528-29-0-MSDS.pdf
https://www.echemi.com/sds/12-dinitrobenzene-pid_Seven41783.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dinitrobenzene
https://www.cdhfinechemical.com/images/product/msds/37_1961777630_1,2-DINITROBENZENE-CASNO-528-29-0-MSDS.pdf
https://www.echemi.com/sds/12-dinitrobenzene-pid_Seven41783.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dinitrobenzene
https://www.echemi.com/sds/12-dinitrobenzene-pid_Seven41783.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dinitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14168182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill or Leak
Detected

Evacuate Immediate Area

Don Appropriate PPE
(Full Suit, Respirator)

Contain Spill
(Prevent Spread to Drains)

Clean Up Spill
(Moisten, Sweep into

Sealed Container)

Decontaminate Area
and Equipment

Dispose of Waste
(Follow Regulations)

Report Incident

Click to download full resolution via product page

Caption: Step-by-step emergency response plan for a 1,2-Dinitrobenzene spill.
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Disposal Plan
Waste Disposal:

Dispose of unused product and contaminated materials as hazardous waste.[2]

Offer surplus and non-recyclable solutions to a licensed disposal company.[2]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Do not allow the product to be released into the environment.[2] 1,2-Dinitrobenzene is very

toxic to aquatic life with long-lasting effects.[2]

Container Disposal:

Dispose of contaminated containers as unused product in accordance with local, state, and

federal regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
1,2-Dinitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14168182/docs#essential-safety-and-operational-
guide-for-handling-1-2-dinitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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